Cas no 395639-63-1 (1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone)

• Product Name: 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone
• CAS No: 395639-63-1
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• MDL: MFCD22047095
• CID: 1057199
• Update Time: 2025-08-05

1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone
• 1-(4-bromo-2-fluoro-phenyl)-2,2,2-trifluoro-ethanol
• 1-(4-Bromo-2-fluoro-phenyl)-3-chloro-propan-1-one
• AK131322
• BB 0261539
• KB-08903
• RL00165
• SureCN610591
• 1-(4-Bromo-2-fluorophenyl)-3-chloropropan-1-one
• 1-Propanone, 1-(4-bromo-2-fluorophenyl)-3-chloro-
• WOTJEJVXXNFKHT-UHFFFAOYSA-N
• 4951AJ
• FCH1583510
• TRA0096663
• SY020444

• MDL： MFCD22047095
• Inchi： 1S/C9H7BrClFO/c10-6-1-2-7(8(12)5-6)9(13)3-4-11/h1-2,5H,3-4H2
• InChI Key： WOTJEJVXXNFKHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CCCl)=O

Computed Properties

• Exact Mass: 263.93500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07000
• LogP: 3.39980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone

1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone: A Comprehensive Overview

1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone, commonly referred to by its CAS number 395639-63-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a propanone backbone substituted with a bromine atom at the 4-position and a fluorine atom at the 2-position of the phenyl ring. The presence of these halogen substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for both academic research and industrial applications.

The synthesis of 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone involves a series of carefully controlled reactions, often employing advanced techniques such as Friedel-Crafts acylation or nucleophilic aromatic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These advancements underscore the compound's versatility and its growing relevance in modern chemical synthesis.

One of the most notable applications of 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone is in the field of medicinal chemistry. Its structure serves as a valuable intermediate in the development of bioactive compounds, particularly those targeting specific receptor systems. For example, recent research has demonstrated its potential as a lead compound in anti-cancer drug discovery. The bromine and fluorine substituents contribute to the molecule's lipophilicity and bioavailability, making it an attractive candidate for further optimization in drug design.

In addition to its role in pharmaceuticals, this compound has found utility in agrochemicals and materials science. Its ability to act as an efficient precursor in the synthesis of complex aromatic systems has been leveraged in the development of novel pesticides and herbicides. Furthermore, recent breakthroughs in polymer chemistry have highlighted its potential as a building block for advanced materials with tailored electronic properties.

The physical properties of 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied under varying conditions. These studies have provided critical insights into its behavior under different environmental conditions, which is essential for its safe handling and storage. Moreover, recent spectroscopic analyses have revealed detailed information about its molecular conformation and intermolecular interactions, further enhancing our understanding of its chemical behavior.

From an environmental perspective, the ecological impact of 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone has been a subject of recent research interest. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that its use aligns with sustainable practices and regulatory standards.

In conclusion, 1-(4-Bromo-2-fluorophenyl)-3-chloro-1-propanone, CAS number 395639-63-1, stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, coupled with ongoing advancements in synthetic methodologies and application development, positions it as a key player in contemporary chemical research. As researchers continue to explore its potential, this compound is poised to make significant contributions to both academic and industrial sectors.